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Compound of Interest

Compound Name: Tribenuron-methyl

Cat. No.: B105370 Get Quote

Audience: Researchers, scientists, and drug development professionals engaged in herbicide

studies, plant biology, and environmental toxicology.

Introduction: Tribenuron-methyl is a selective, post-emergence sulfonylurea herbicide used

for the control of broadleaf weeds in cereal crops.[1][2] Its mechanism of action involves the

inhibition of the acetolactate synthase (ALS) enzyme (also known as acetohydroxyacid

synthase or AHAS), which is critical for the biosynthesis of branched-chain amino acids (valine,

leucine, and isoleucine) in plants.[1][3][4] This inhibition halts cell division and growth in

susceptible plants.[2][3] Accurate preparation of stock solutions is fundamental for obtaining

reliable and reproducible results in in-vitro experiments, such as herbicide resistance

screening, enzymatic assays, and toxicological studies. This document provides detailed

protocols for the preparation, storage, and use of Tribenuron-methyl stock solutions.

Physicochemical and Solubility Data
Proper handling and dissolution of Tribenuron-methyl require an understanding of its key

properties.

Table 1: Physicochemical Properties of Tribenuron-methyl
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Property Value Reference

CAS Number 101200-48-0 [1][5][6][7]

Molecular Formula C₁₅H₁₇N₅O₆S [1][5]

Molecular Weight 395.39 g/mol [5][6]

Appearance
White to off-white solid;

colorless crystals
[6][8]

| Purity | Commercially available at ≥96% to ≥98% |[5][6] |

Table 2: Solubility of Tribenuron-methyl

Solvent Solubility Notes Reference

DMSO
100 mg/mL (≈253
mM)

Requires
sonication and/or
warming to 60°C.
Use newly opened,
anhydrous DMSO
for best results.

[6]

Water (pH dependent)
28 mg/L (at pH 4,

25°C)

Solubility increases

significantly with pH.
[9]

50 mg/L (at pH 5,

25°C)
[9]

280 mg/L (at pH 6,

25°C)
[9]

2483 mg/L (at pH 7,

20°C)
[10]

Acetonitrile 54.2 g/L [9]

Acetone 43.8 g/L [9]

Ethyl Acetate 17.5 g/L [9]
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| Hexane | 0.028 g/L | Considered practically insoluble. |[9] |

Experimental Protocols
Safety Precautions: Always handle Tribenuron-methyl powder in a chemical fume hood. Wear

appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and

chemical-resistant gloves.

Protocol 1: Preparation of a 100 mM Primary Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, ideal for long-

term storage and subsequent dilution into aqueous experimental media.

Materials and Equipment:

Tribenuron-methyl powder (≥98% purity)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Analytical balance

1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Sonicator bath or water bath set to 60°C

Sterile, amber cryovials for storage

Methodology:

Calculation: Determine the mass of Tribenuron-methyl needed. To prepare 1 mL of a 100

mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
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Mass (mg) = 0.1 mol/L x 0.001 L x 395.39 g/mol x 1000 mg/g = 39.54 mg

Weighing: Accurately weigh 39.54 mg of Tribenuron-methyl powder and place it into a

microcentrifuge tube.

Dissolution:

Add 1 mL of high-quality DMSO to the tube.

Vortex vigorously for 1-2 minutes.

To ensure complete dissolution, place the tube in a sonicator bath for 10-15 minutes or a

water bath at 60°C for 5-10 minutes, with intermittent vortexing.[6] Visually inspect to

ensure no solid particles remain.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile, amber cryovials to protect from light and prevent repeated freeze-thaw

cycles.[6]

Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

Table 3: Storage and Stability of Stock Solution

Storage Temperature Shelf Life Recommendations

-80°C Up to 2 years
Recommended for long-
term storage.[6]

| -20°C | Up to 1 year | Suitable for short- to medium-term storage.[6] |

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock
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This protocol details the serial dilution of the primary DMSO stock into an aqueous buffer or cell

culture medium for direct use in in-vitro assays.

Methodology:

Thawing: Thaw a single aliquot of the 100 mM primary stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate stock (e.g., 1

mM) by diluting the primary stock 1:100.

Add 10 µL of the 100 mM primary stock to 990 µL of the final aqueous medium (e.g., cell

culture medium, phosphate buffer).

Vortex gently to mix. This step helps ensure accurate dilutions for the final working

concentrations.

Final Working Solutions: Prepare the final concentrations from the intermediate stock. For

example, to prepare 1 mL of a 10 µM working solution from a 1 mM intermediate stock:

Use the formula: C₁V₁ = C₂V₂

(1000 µM)(V₁) = (10 µM)(1000 µL)

V₁ = 10 µL

Add 10 µL of the 1 mM intermediate stock to 990 µL of the aqueous medium.

Solvent Control: It is critical to maintain a consistent, low final concentration of DMSO across

all experimental conditions, including the vehicle control (untreated) group. The final DMSO

concentration should ideally be kept below 0.5%, and preferably ≤0.1%, to avoid solvent-

induced artifacts.

Stability Note: Tribenuron-methyl hydrolyzes rapidly in aqueous solutions with a pH below 7

or above 12.[9] Prepare fresh aqueous working solutions for each experiment and use them

promptly.

Visualizations
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Experimental Workflow
The following diagram outlines the key steps for preparing and storing Tribenuron-methyl
primary stock solutions.

Preparation Storage
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(39.54 mg)

2. Add Solvent
(1 mL Anhydrous DMSO)

Calculate Mass 3. Dissolve Completely
(Vortex, Sonicate, or Warm to 60°C)

Ensure Homogeneity 4. Aliquot into
Single-Use Vials

Final Concentration:
100 mM 5. Store at -80°C

(Long-Term)
Prevent Freeze-Thaw

Click to download full resolution via product page

Caption: Workflow for preparing a 100 mM Tribenuron-methyl stock in DMSO.

Mechanism of Action Signaling Pathway
This diagram illustrates the inhibitory effect of Tribenuron-methyl on the branched-chain

amino acid synthesis pathway in plants.
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Caption: Inhibition of the ALS enzyme by Tribenuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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